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molecular formula C9H13N B1266198 2-tert-Butylpyridine CAS No. 5944-41-2

2-tert-Butylpyridine

Cat. No. B1266198
CAS RN: 5944-41-2
M. Wt: 135.21 g/mol
InChI Key: UUIMDJFBHNDZOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07163937B2

Procedure details

Preparation C3, Step 1: 2-tert-butylpyridine (2.00 g, 14.8 mmol, 1 eq.) was dissolved in HOAc (10 mL) and 30% hydrogen peroxide (1.68 mL, 14.8 mmol, 1 eq.) at room temperature then the reaction was refluxed for 20 hours. The reaction was stripped to obtain an amber oil which was dissolved in methylene chloride (10 mL) then dried over sodium sulfate and stripped to obtain 2-tert-butylpyridine-N-oxide (1.60 g) as an amber oil. Yield=71.5%. LCMS detects (M+H)+=152.09.
[Compound]
Name
C3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-tert-butylpyridine
Quantity
2 g
Type
reactant
Reaction Step Two
Name
HOAc
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
hydrogen peroxide
Quantity
1.68 mL
Type
reactant
Reaction Step Three
Name
methylene chloride
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
2-tert-butylpyridine-N-oxide
Yield
71.5%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][N:6]=1)([CH3:4])([CH3:3])[CH3:2].[OH:11]O>CC(O)=O.C(Cl)Cl>[C:1]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][N+:6]=1[O-:11])([CH3:4])([CH3:3])[CH3:2]

Inputs

Step One
[Compound]
Name
C3
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
2-tert-butylpyridine
Quantity
2 g
Type
reactant
Smiles
C(C)(C)(C)C1=NC=CC=C1
Name
HOAc
Quantity
10 mL
Type
solvent
Smiles
CC(=O)O
Step Three
Name
hydrogen peroxide
Quantity
1.68 mL
Type
reactant
Smiles
OO
Step Four
Name
methylene chloride
Quantity
10 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to obtain an amber oil which
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
then dried over sodium sulfate

Outcomes

Product
Name
2-tert-butylpyridine-N-oxide
Type
product
Smiles
C(C)(C)(C)C1=[N+](C=CC=C1)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 1.6 g
YIELD: PERCENTYIELD 71.5%
YIELD: CALCULATEDPERCENTYIELD 71.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.